1-acetyl-N-(2-furylmethyl)-3-(4-methylphenyl)-1H-1,2,4-triazol-5-amine

• IUPAC Name: 1-[5-(furan-2-ylmethylamino)-3-(4-methylphenyl)-1,2,4-triazol-1-yl]ethanone
• InChI: InChI=1S/C16H16N4O2/c1-11-5-7-13(8-6-11)15-18-16(20(19-15)12(2)21)17-10-14-4-3-9-22-14/h3-9H,10H2,1-2H3,(H,17,18,19)
• InChI Key: RXSPJQSQIPQCDV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN(C(=N2)NCC3=CC=CO3)C(=O)C
• Molecular Formula: C16H16N4O2
• Molecular Weight: 296.32 g/mol

Description

1-acetyl-N-(2-furylmethyl)-3-(4-methylphenyl)-1H-1,2,4-triazol-5-amine is a chemical compound that belongs to the class of triazole derivatives. This compound has been of interest to the scientific community due to its potential applications in various fields, including medicinal chemistry, agricultural chemistry, and material science.

Mechanism of Action

The exact mechanism of action of 1-acetyl-N-(2-furylmethyl)-3-(4-methylphenyl)-1H-1,2,4-triazol-5-amine is not fully understood. However, it has been proposed that this compound exerts its antitumor activity through the inhibition of DNA synthesis and cell division. Furthermore, it has been suggested that the antifungal and antibacterial activities of this compound are due to its ability to disrupt the cell membrane of the target organism.
Biochemical and Physiological Effects:
Studies have shown that 1-acetyl-N-(2-furylmethyl)-3-(4-methylphenyl)-1H-1,2,4-triazol-5-amine can induce apoptosis in cancer cells. Furthermore, this compound has been found to have anti-inflammatory and analgesic effects in animal models. In addition, it has been reported to have low toxicity and good bioavailability.

Advantages and Limitations for Lab Experiments

The advantages of using 1-acetyl-N-(2-furylmethyl)-3-(4-methylphenyl)-1H-1,2,4-triazol-5-amine in lab experiments include its broad-spectrum activity against various organisms and its low toxicity. However, the limitations of using this compound include its limited solubility in water and its potential to interact with other compounds in the experimental system.

Future Directions

There are several future directions for the research on 1-acetyl-N-(2-furylmethyl)-3-(4-methylphenyl)-1H-1,2,4-triazol-5-amine. One direction is to further investigate the mechanism of action of this compound in order to develop more effective therapeutic strategies. Another direction is to explore the potential applications of this compound in material science, such as in the development of new polymers and coatings. Additionally, further research is needed to evaluate the environmental impact of this compound as a potential agricultural chemical.

Scientific Research Applications

1-acetyl-N-(2-furylmethyl)-3-(4-methylphenyl)-1H-1,2,4-triazol-5-amine has been extensively studied for its potential applications in medicinal chemistry. It has been reported to exhibit significant antitumor, antifungal, and antibacterial activities. In addition, this compound has been found to have potential as an anti-inflammatory and analgesic agent. Furthermore, 1-acetyl-N-(2-furylmethyl)-3-(4-methylphenyl)-1H-1,2,4-triazol-5-amine has been studied for its potential applications in agricultural chemistry as a fungicide and insecticide.